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Cat. No.: B1229409
Get Quote
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Introduction & Therapeutic Profile

Tinofedrine Hydrochloride (Developmental Code: D-8955) is a cerebral vasodilator and
nootropic agent belonging to the sympathomimetic amine class. Structurally derived from the
norephedrine backbone, it is distinguished by a bulky N-substituent containing two thiophene
rings. This lipophilic modification confers unique pharmacodynamic properties, specifically
enhancing cerebral and peripheral blood flow with positive inotropic effects, while maintaining a
lower chronotropic impact compared to classical beta-agonists.

Primary Indication: Cerebrovascular insufficiency, senile dementia (historical). CAS Number:
50776-39-1 (HCI salt); 36702-83-7 (Free base). IUPAC Name: (1R,2S)-2-[[3,3-di(thiophen-3-
yl)prop-2-enyllamino]-1-phenylpropan-1-ol hydrochloride.

Chemical Structure & Molecular Properties[1][2][3]

Tinofedrine is a chiral molecule containing two stereocenters. The biologically active eutomer
possesses the (1R, 2S) configuration, analogous to the natural ephedrine/norephedrine
scaffold.
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Structural Data Table

Property Data
Molecular Formula C20H22CINOS:2
] 391.98 g/mol (HCI Salt); 355.52 g/mol (Free
Molecular Weight
Base)
Stereochemistry (1R, 2S) - Erythro configuration

Secondary Amine, Secondary Alcohol,

Key Functional Groups .
Thiophene (x2), Phenyl

Salt Form Hydrochloride (1:1 stoichiometry)

Appearance White to off-white crystalline powder

Structural Visualization (Graphviz)

The following diagram illustrates the connectivity of Tinofedrine, highlighting the norephedrine
core and the dithienyl-ally! tail.

Phenylpropanolamine Core C2 Attachment _ | secondary Amine N-Alkylation ) Allylic Bridge C3 Substitution Di-Thiophene Moiety
(1R, 2S) o (-NH-) (-CH2-CH=C<) (Lipophilic Anchor)

Figure 1: Structural connectivity of Tinofedrine HCI showing pharmacophore segmentation.

Click to download full resolution via product page

Physicochemical Properties[2][3][4][5][6][7]

Understanding the physicochemical behavior of Tinofedrine HCI is critical for formulation and
analytical method development.[1]

Solubility & Lipophilicity

The presence of two thiophene rings and a phenyl group makes the free base highly lipophilic.
The hydrochloride salt improves aqueous solubility but retains significant organic solubility.

e LogP (Predicted): ~4.5 — 5.2 (High lipophilicity due to dithienyl group).
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e pKa (Predicted): ~9.2 (Secondary amine).
e Solubility Profile:

o Water:[2][3] Soluble (as HCI salt).

o Methanol/Ethanol:[4] Freely soluble.

o Chloroform/DMSO: Soluble.[5]

o Ether/Hexane: Insoluble (HCI salt).[5]

Stability

e Hydrolysis: The allylic amine linkage is generally stable, but the compound may degrade
under strong oxidative stress (thiophene oxidation).

o Stereochemical Stability: The (1R, 2S) centers are stable under neutral conditions but may
undergo racemization (via retro-aldol or aziridine intermediates) under extreme basic
conditions or high heat.

Synthetic Route & Manufacturing

The synthesis of Tinofedrine typically involves the convergent coupling of the norephedrine
chiral auxiliary with a lipophilic electrophile.

Key Synthetic Pathway

The most chemically consistent route involves N-alkylation of (1R,2S)-norephedrine.
o Preparation of Electrophile:

o Reaction of 3-bromothiophene with magnesium (Grignard) followed by reaction with ethyl
acrylate or similar electrophile to generate 3,3-di(thiophen-3-yl)acrylic acid derivatives.

o Reduction and halogenation yield 3,3-di(thiophen-3-yl)allyl bromide.

e Coupling (N-Alkylation):
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o (1R,2S)-Norephedrine is reacted with 3,3-di(thiophen-3-yl)allyl bromide in the presence of
a base (e.g., K2COs) in a polar aprotic solvent (DMF or Acetonitrile).

e Salt Formation:

o The free base is treated with ethanolic HCI to precipitate Tinofedrine Hydrochloride.

G-Bromothiophena

1. Grignard
2. Dehydration
3. Bromination

GlR,ZS)-Norephedrina (3,3-di(thiophen-3-y|)allyl bromide)

N-Alkylation
(K2CO3, ACN, Reflux)

Synthesis Diagram[6][10]

Free Base

HCI Salt Formation
(EtOH/HCI)

:

(I’inofedrine HCD

Figure 2: Convergent synthetic pathway for Tinofedrine Hydrochloride.

Click to download full resolution via product page
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Analytical Characterization
Recommended HPLC Protocol

Note: Due to the lack of a standardized pharmacopeial monograph, the following protocol is
designed based on the molecule's specific chemotype (Lipophilic Amine).

Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 5 pm.
» Mobile Phase A: 20 mM Potassium Phosphate Buffer, pH 3.0 (suppresses silanol activity).
o Mobile Phase B: Acetonitrile (High elution strength required for thiophenes).
o Gradient:
o 0-2min: 20% B
o 2-15 min: Linear ramp to 80% B
o 15-20 min: Hold 80% B
e Flow Rate: 1.0 mL/min.[6][7]
e Detection: UV @ 235 nm (Thiophene absorption max) and 254 nm.

o Temperature: 30°C.

Spectroscopic Identification

¢ IR Spectrum: Characteristic peaks at ~3300 cm~! (OH/NH stretch), ~1600 cm~t (Aromatic
C=C), and ~700 cm~* (Thiophene C-S stretch).

e Mass Spectrometry (ESI+): Parent ion [M+H]* at m/z 356.1.

Pharmacology & Mechanism of Action
Mechanism

Tinofedrine acts as a sympathomimetic agent with a unique profile. It stimulates beta-
adrenergic receptors but with a selectivity that favors vasodilation (cerebral/coronary) over
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cardiac chronotropy (heart rate).
o Positive Inotropy: Increases cardiac contractility.
» Vasodilation: Reduces peripheral vascular resistance, improving microcirculation.

e Metabolic Enhancement: Studies suggest improvement in cerebral glucose metabolism
under hypoxic conditions.

Pharmacokinetics & Metabolism

Research indicates Tinofedrine undergoes extensive metabolism and enterohepatic
circulation.[8]

o Absorption: Rapid absorption in dogs; moderate in rats.[8]

o Metabolism: N-dealkylation is a minor pathway. The major pathway involves conjugation
(glucuronidation) of the alcohol group and biliary excretion.

o Excretion: Predominantly fecal (via bile) in rats and dogs.[8]
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Figure 3: Pharmacokinetic disposition and enterohepatic circulation of Tinofedrine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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structure-properties-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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